Cas no 1261945-77-0 (2-Methoxy-4-(thiophen-2-YL)phenol)

• Product Name: 2-Methoxy-4-(thiophen-2-YL)phenol
• CAS No: 1261945-77-0
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• MDL: MFCD18314943
• CID: 2765197
• PubChem ID: 53220692
• Update Time: 2025-05-22

2-Methoxy-4-(thiophen-2-YL)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314943
• SCHEMBL4628631
• 1261945-77-0
• 2-Methoxy-4-(thiophen-2-yl)phenol, 95%
• 2-METHOXY-4-(THIOPHEN-2-YL)PHENOL
• DTXSID20685398
• 2-Methoxy-4-(thiophen-2-YL)phenol

• MDL： MFCD18314943
• Inchi： 1S/C11H10O2S/c1-13-10-7-8(4-5-9(10)12)11-3-2-6-14-11/h2-7,12H,1H3
• InChI Key： DNWPWQAOTLXULW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 206.04015073Da
• Monoisotopic Mass: 206.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Methoxy-4-(thiophen-2-YL)phenol

Exploring the Properties and Applications of 2-Methoxy-4-(thiophen-2-YL)phenol (CAS No. 1261945-77-0)

2-Methoxy-4-(thiophen-2-YL)phenol (CAS No. 1261945-77-0) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a methoxy group and a thiophene ring, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The growing demand for sustainable chemistry and green synthesis has further highlighted the importance of compounds like 2-Methoxy-4-(thiophen-2-YL)phenol. Its structure allows for efficient modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in drug discovery, where researchers seek highly selective and low-toxicity compounds. Additionally, its potential role in organic electronics and photovoltaic materials has sparked interest among scientists exploring renewable energy solutions.

One of the most frequently asked questions about 2-Methoxy-4-(thiophen-2-YL)phenol revolves around its synthesis methods. The compound can be prepared through various routes, including cross-coupling reactions and catalytic transformations, which are topics of high interest in academic and industrial research. Another common query concerns its solubility and stability under different conditions, as these factors critically influence its applicability in formulations and reactions.

In the context of pharmaceutical research, 2-Methoxy-4-(thiophen-2-YL)phenol has been investigated as a potential scaffold for anti-inflammatory and antioxidant agents. Its molecular framework offers opportunities for interactions with biological targets, making it a promising candidate for further development. Moreover, the compound's aromaticity and electron-rich nature contribute to its utility in designing fluorescent probes and sensors, which are essential tools in diagnostics and imaging.

The agrochemical industry also benefits from the properties of 2-Methoxy-4-(thiophen-2-YL)phenol. Its derivatives have shown potential as plant growth regulators and pest control agents, addressing the need for eco-friendly alternatives to traditional chemicals. This aligns with the global shift toward sustainable agriculture and reduced environmental impact, topics that dominate current discussions in the field.

From a material science perspective, the compound's conjugated system and thermal stability make it suitable for applications in organic semiconductors and conductive polymers. These materials are pivotal in advancing technologies such as flexible electronics and wearable devices, which are rapidly gaining traction in consumer markets. The ability of 2-Methoxy-4-(thiophen-2-YL)phenol to participate in polymerization reactions further expands its utility in creating innovative materials with customized properties.

In conclusion, 2-Methoxy-4-(thiophen-2-YL)phenol (CAS No. 1261945-77-0) stands out as a multifaceted compound with broad applicability across multiple industries. Its unique chemical attributes, combined with the growing emphasis on sustainability and innovation, position it as a key player in future scientific and technological advancements. As research continues to uncover new possibilities, this compound is poised to play an increasingly vital role in addressing some of the most pressing challenges in chemistry and beyond.